N-(4-methylthiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C12H10N6OS/c1-8-7-20-12(14-8)15-11(19)9-3-4-10(17-16-9)18-6-2-5-13-18/h2-7H,1H3,(H,14,15,19)
• InChI Key: SWXKFWUQBNJETB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C12H10N6OS
• Molecular Weight: 286.31 g/mol

Description

N-(4-methylthiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, also known as MPTP, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of mitochondrial complex I and is used to induce Parkinson's disease-like symptoms in animal models.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-methylthiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is involved in the synthesis of complex heterocyclic compounds that exhibit a wide range of biological activities. For instance, El-Mariah et al. (2006) explored the synthesis of 3-substituted pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines and their derivatives, demonstrating the compound's utility in generating new molecules with potential antimicrobial activity (El-Mariah, Hosny, & Deeb, 2006). This illustrates the compound's significance in synthesizing novel heterocycles that can serve as key intermediates in pharmaceutical research.

Biological Applications

The compound has shown promise in the development of antiviral and antimicrobial agents. Hebishy et al. (2020) described a new route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, exhibiting remarkable antiavian influenza virus activity (Hebishy, Salama, & Elgemeie, 2020). This research underscores the potential of derivatives of this compound in contributing to the development of new antiviral compounds.

Moreover, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and investigated their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the compound's relevance in cancer research (Hassan, Hafez, & Osman, 2014). This exemplifies the compound's application in synthesizing molecules with potential antitumor properties.

Antimicrobial and Antitumor Activities

Compounds derived from this compound have been evaluated for their antimicrobial and antitumor activities. Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and evaluated their antitumor and antimicrobial activities, indicating the versatility of the compound in developing therapeutics with dual bioactivities (Riyadh, 2011).